Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0004597 | 3-Methyl-3-propylcyclopropane-1,1,2,2-tetracarbonitrile | 13017-69-1 | C11H10N4 |
| VC0004842 | N-(3-Hydroxypropyl)-5-methyl-1-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyrazole-4-carboxamide | 162112-37-0 | C18H17F3N4O2S |
| VC0004629 | 1-[(3,4-Dimethoxyphenyl)methyl]-6-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole | 172895-15-7 | C21H25ClN2O2 |
| VC0004703 | SB 243213 dihydrochloride | 200940-23-4 | C22H19F3N4O2.2HCl |
| VC0004852 | Benzamide, N-methyl-N-(2-methylphenyl)-3-nitro-4-(2-thiazolylsulfinyl)- | 217438-17-0 | C18H15N3O4S2 |
| VC0004599 | N-[2,6-Bis(1-methylethyl)phenyl]-N'-[4-[(4-nitrophenyl)thio]phenyl]urea | 228544-65-8 | C25H27N3O3S |
| VC0004636 | Disodium;[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate | 27821-45-0 | C9H12N2O12P2 • 2Na |
| VC0004632 | FR 236924 | 28399-31-7 | C20H36O2 |
| VC0004610 | Gisadenafil besylate | 334827-98-4 | C29H39N7O8S2 |
| VC0004844 | 4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide | 353483-92-8 | C22H20N2O2S |
| VC0004845 | 4BP-TQS | 360791-49-7 | C18H17BrN2O2S |
| VC0004594 | BENZYLAMINE, o-BROMO-N-(2-CHLOROETHYL)-N-ETHYL-, HYDROCHLORIDE | 40616-75-9 | C11H16BrCl2N |
| VC0004598 | N-Cycloheptyl-6-[[[(2R)-oxolan-2-yl]methylamino]methyl]thieno[2,3-d]pyrimidin-4-amine | 446257-23-4 | C19H28N4OS |
| VC0004630 | 5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide | 519148-48-2 | C19H28ClN5O |
| VC0004639 | Cannabinol | 521-35-7 | C21H26O2 |
| VC0004614 | Paprotrain | 57046-73-8 | C16H11N3 |
| VC0004850 | Sodium;4-[(3-carboxy-2-hydroxynaphthalen-1-yl)methyl]-3-hydroxynaphthalene-2-carboxylic acid | 6640-22-8 | C23H14Na2O6 |
| VC0004644 | Sodium citrate | 68-04-2 | Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5) C6H5Na3O7 C6H5O7. 3Na Na3C6H5O7 C6H5Na3O7 |
| VC0004628 | [(4E,6Z,10Z)-13,14,17-Trimethoxy-4,8,10,12,16-pentamethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate | 73341-72-7 | C30H42N2O8 |
| VC0004596 | 7-Propyl spirolactone | 76676-33-0 | C25H36O3 |
| VC0004600 | Edelfosine | 77286-66-9 | C27H58NO6P |
| VC0004846 | N-[2-[[4-[Bis(4-chlorophenyl)methyl]piperazin-1-yl]methyl]quinazolin-4-yl]-N',N'-dimethylpropane-1,3-diamine | 922150-11-6 | C31H36Cl2N6 |
| VC0004792 | CID 23188887 | 945828-50-2 | C19H25N3O2 |
| VC0004820 | 3-pyr-Cytisine | 948027-43-8 | C16H17N3O |
| VC0004840 | [4-(2,6-Dioxo-1,3-dipropyl-2,3,6,9-tetrahydro-1H-purin-8-yl)phenoxy]acetic acid | 96865-83-7 | C19H22N4O5 |